Cas no 2172529-29-0 (tert-butyl 3-3-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate)

• Product Name: tert-butyl 3-3-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate
• CAS No: 2172529-29-0
• MF: C₁₃H₂₁N₃O₅S
• MW: 331.387942075729
• CID: 5961927
• PubChem ID: 165502919
• Update Time: 2025-05-30

tert-butyl 3-3-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-3-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate
• 2172529-29-0
• tert-butyl 3-[3-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)-1,2,4-oxadiazol-5-yl]propanoate
• EN300-1451701

• Inchi： 1S/C13H21N3O5S/c1-12(2,3)20-10(17)5-4-9-15-11(16-21-9)13(14)6-7-22(18,19)8-13/h4-8,14H2,1-3H3
• InChI Key： CBGDXRQFAHODJA-UHFFFAOYSA-N
• SMILES： S1(CCC(C2=NOC(CCC(=O)OC(C)(C)C)=N2)(C1)N)(=O)=O

Computed Properties

• Exact Mass: 331.12019195g/mol
• Monoisotopic Mass: 331.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 134Ų

Additional information on tert-butyl 3-3-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate

tert-butyl 3-(3-(3-amino-1,1-dioxo-1λ6-thiolan-3-yl)-1,2,4-oxadiazol-5-yl)propanoate (CAS No: 2172529-29-0)

The compound tert-butyl 3-(3-(3-amino-1,1-dioxo-1λ6-thiolan-3-yl)-1,2,4-oxadiazol-5-yl)propanoate (CAS No: 2172529-29-0) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a propanoate moiety. The central part of the molecule features a 1,2,4-oxadiazole ring system substituted with a thiolane derivative. The presence of an amino group (-NH₂) within the thiolane ring adds functional diversity to the molecule.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug design due to their ability to act as bioisosteres and their potential to modulate enzyme activity. The tert-butyl group in this compound is known to enhance lipophilicity, which can improve drug absorption and bioavailability. Additionally, the thiolane ring introduces sulfur-based interactions that can be crucial for binding to target proteins or enzymes.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies for constructing the oxadiazole core and attaching the thiolane moiety. One promising approach involves the use of click chemistry principles to form stable bonds between different functional groups.

In terms of applications, this compound has shown potential in the development of new drug delivery systems. Its unique structure allows for controlled release mechanisms and improved stability in physiological environments. Furthermore, its ability to form hydrogen bonds and engage in π-interactions makes it a candidate for supramolecular chemistry applications.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis reactions and chromatographic separations.

From an environmental perspective, studies have indicated that this compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental fate and potential impact on ecosystems.

In conclusion, tert-butyl 3-(3-(3-amino-1,1-dioxo-1λ6-thiolan-3-yl)-1,2,4-oxadiazol-5-ylium)propanoate (CAS No: 2172529-) represents a versatile building block for advanced chemical research. Its combination of functional groups and structural features positions it as a valuable tool in fields ranging from medicinal chemistry to materials science.